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Compound of Interest

Compound Name: N-Oleoyldopamine

Cat. No.: B109530 Get Quote

Essential Safety and Handling Guide for N-
Oleoyldopamine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Oleoyldopamine (OLDA). The following

procedural guidance is designed to ensure safe operational handling and disposal, fostering a

secure laboratory environment.

N-Oleoyldopamine is an endogenous vanilloid receptor 1 (TRPV1) agonist and is classified as

an irritant.[1][2][3] Adherence to the safety protocols outlined below is imperative to mitigate

risks of exposure and ensure proper disposal.

Hazard Identification and Safety Precautions
N-Oleoyldopamine is classified under the Globally Harmonized System (GHS) with the

following hazards:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning
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Hazard Class GHS Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2A

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
Category 3

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure to N-
Oleoyldopamine. The following PPE is mandatory when handling this compound:

Gloves: Two pairs of chemotherapy-grade, powder-free nitrile gloves tested to ASTM D6978

standards should be worn. Change gloves immediately if contaminated.

Eye Protection: Chemical safety goggles are required to protect against splashes and fine

particles.

Lab Coat/Gown: A disposable, impermeable gown with long sleeves and a back closure is

required.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved N-95 respirator or higher is necessary. All respirator use must be in accordance

with a documented respiratory protection program, including fit-testing.

Footwear: Fully enclosed, chemical-resistant safety footwear is required in all areas where

N-Oleoyldopamine is handled or stored.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for laboratory safety.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage. If

compromised, implement spill procedures immediately.
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Storage: N-Oleoyldopamine should be stored at -20°C for long-term stability (≥ 4 years).

For stock solutions, storage at -80°C is recommended for up to 6 months, and at -20°C for

up to 1 month. The storage area should be clearly labeled with the appropriate hazard

warnings.

Handling and Experimental Workflow
The following diagram outlines the standard workflow for handling N-Oleoyldopamine, from

preparation to post-experiment cleanup.
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Preparation
- Don appropriate PPE

- Work in a designated area

Weighing
- Use a chemical fume hood or ventilated balance enclosure

Solubilization
- Prepare solutions in a fume hood

- Use appropriate solvents (e.g., DMSO, Ethanol)

Experimentation
- Handle with care to avoid spills and aerosol generation

Decontamination
- Clean all surfaces and equipment with an appropriate solvent followed by soap and water

Waste Disposal
- Segregate waste into appropriate containers

Doffing PPE
- Remove PPE in the correct order to avoid self-contamination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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